Cas no 20968-04-1 (bis(4-chlorophenyl)acetonitrile)

Bis(4-chlorophenyl)acetonitrile is a chlorinated aromatic nitrile compound with the molecular formula C₁₄H₉Cl₂N. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of two para-chlorophenyl groups enhances its reactivity in nucleophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound’s crystalline form facilitates precise handling and storage. Bis(4-chlorophenyl)acetonitrile is widely utilized in research and industrial settings due to its reliable reactivity and compatibility with diverse reaction conditions.

bis(4-chlorophenyl)acetonitrile structure

20968-04-1 structure

Product Name:bis(4-chlorophenyl)acetonitrile

CAS No:20968-04-1

MF:C₁₄H₉Cl₂N

MW:262.133961439133

MDL:MFCD19303617

CID:1397243

PubChem ID:8806

Update Time:2025-05-20

bis(4-chlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- bis(4-chlorophenyl)acetonitrile
- Benzeneacetonitrile, 4-chloro-alpha-(4-chlorophenyl)-
- BIS(P-CHLOROPHENYL)ACETONITRILE
- 2,2-bis(4-chlorophenyl)acetonitrile
- DTXSID80175144
- BS-15940
- FOWHYJUXPOOLJN-UHFFFAOYSA-N
- Bis(p-chlorophenyl)acetonitrile, 95%
- AKOS022507371
- SCHEMBL7825067
- 2,2-bis(4-chlorophenyl)-acetonitrile
- p,p'-Ddcn
- CS-0163191
- MFCD19303617
- Benzeneacetonitrile, 4-chloro-.alpha.-(4-chlorophenyl)-
- 20968-04-1
- DTXCID8097635
- MDL： MFCD19303617
- Inchi： 1S/C14H9Cl2N/c15-12-5-1-10(2-6-12)14(9-17)11-3-7-13(16)8-4-11/h1-8,14H
- InChI Key： FOWHYJUXPOOLJN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C#N)C1C=CC(=CC=1)Cl

Computed Properties

Exact Mass: 261.01137
Monoisotopic Mass: 261.0112047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79

bis(4-chlorophenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MN727-250mg	bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	250mg	2426CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MN727-100mg	bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	100mg	884CNY	2021-05-07
Ambeed	A430424-100mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	100mg	$37.0	2024-08-03
Ambeed	A430424-250mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	250mg	$54.0	2024-08-03
Ambeed	A430424-1g	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	1g	$131.0	2024-08-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B908546-1g	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	95%	1g	￥2,700.00	2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B908546-250mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	95%	250mg	￥891.00	2022-09-29
Chemenu	CM342004-100mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	95%+	100mg	$143	2022-06-12
Chemenu	CM342004-250mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	95%+	250mg	$265	2022-06-12
Chemenu	CM342004-1g	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	95%+	1g	$465	2022-06-12

bis(4-chlorophenyl)acetonitrile Suppliers

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(CAS:20968-04-1)bis(4-chlorophenyl)acetonitrile

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Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 15:06

Price ($):159.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles

20968-04-1 (bis(4-chlorophenyl)acetonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:20968-04-1)bis(4-chlorophenyl)acetonitrile

Purity:99%

Quantity:1g

Price ($):159.0